(Z)-isopropyl 2-((2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: propan-2-yl 2-[[(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C20H17FO5/c1-12(2)25-19(22)11-24-14-7-8-15-17(10-14)26-18(20(15)23)9-13-5-3-4-6-16(13)21/h3-10,12H,11H2,1-2H3/b18-9-
• InChI Key: TXFVOIFIGYZSSJ-NVMNQCDNSA-N
• Canonical SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3F)O2
• Isomeric SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3F)/O2
• Molecular Formula: C20H17FO5
• Molecular Weight: 356.3 g/mol

Description

The compound is likely an organic molecule with a benzofuran core, which is a type of aromatic heterocycle. It also appears to have a fluorobenzylidene moiety, which suggests the presence of a fluorine atom, and an isopropyl acetate group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzofuran core, the fluorobenzylidene group, and the isopropyl acetate group. These functional groups could participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could influence its polarity and the benzofuran core could contribute to its aromaticity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• The compound may serve as a synthetic precursor for modified polyphenols. .

Antimicrobial Properties

• Researchers could assess its effectiveness against bacteria, fungi, or other pathogens. .

Chemical Synthesis and Stereochemistry

• The synthesis of this compound (Z-isomer) demonstrates a one-pot reaction yielding good yields. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. These would typically be assessed through laboratory testing and safety data sheets.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity in more detail, and optimizing its synthesis.